Cas no 64141-94-2 (2-Naphthalenecarboxamide, N-(1-methylethyl)-)

2-Naphthalenecarboxamide, N-(1-methylethyl)- is a synthetic organic compound characterized by its N-(1-methylethyl) substitution on the 2-naphthalenecarboxamide backbone. This compound exhibits notable stability and is highly reactive, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its distinct structural features offer a unique platform for further functionalization, facilitating the development of diverse chemical entities with potential therapeutic applications.

2-Naphthalenecarboxamide, N-(1-methylethyl)- structure

64141-94-2 structure

Product Name:2-Naphthalenecarboxamide, N-(1-methylethyl)-

CAS No:64141-94-2

MF:C₁₄H₁₅NO

MW:213.275003671646

CID:1670520

PubChem ID:883817

Update Time:2025-10-15

2-Naphthalenecarboxamide, N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Naphthalenecarboxamide, N-(1-methylethyl)-
- N-Isopropyl-2-naphthamide
- N-(1-Methylethyl)-2-naphthalenecarboxamide
- CS-0289842
- AB00110650-01
- SCHEMBL7477122
- N-Isopropyl-2-naphthalenecarboxamide
- AKOS003304612
- DTXSID901268319
- 64141-94-2
- N-(Propan-2-yl)naphthalene-2-carboxamide
- Z31386007
- SR-01000237551-1
- SR-01000237551
- N-propan-2-ylnaphthalene-2-carboxamide
- Inchi： 1S/C14H15NO/c1-10(2)15-14(16)13-8-7-11-5-3-4-6-12(11)9-13/h3-10H,1-2H3,(H,15,16)
- InChI Key： QMXNKTCOIVKLQA-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC2C=CC=CC=2C=1)NC(C)C

Computed Properties

Exact Mass: 213.11545
Monoisotopic Mass: 213.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.1

2-Naphthalenecarboxamide, N-(1-methylethyl)- Pricemore >>

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